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Compound of Interest

Compound Name: 17-Hydroxygracillin

Cat. No.: B12299813

In-Depth Technical Guide to 17-Hydroxygracillin

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxygracillin is a steroidal saponin, a class of naturally occurring compounds that have
garnered significant interest in the scientific community for their diverse pharmacological
activities. While specific research on 17-Hydroxygracillin is limited, this guide provides a
comprehensive overview of its known physical and chemical properties. Drawing upon data
from related steroidal saponins isolated from the Paris species, this document also explores
potential biological activities, relevant signaling pathways, and detailed experimental protocols
that can be adapted for its study. This technical guide aims to serve as a foundational resource
for researchers investigating the therapeutic potential of 17-Hydroxygracillin.

Physical and Chemical Properties

While extensive experimental data for 17-Hydroxygracillin is not readily available in the public
domain, the following information has been compiled from various sources. It is important to
note that some properties, such as melting point and detailed spectral data, require
experimental determination for definitive characterization.

General Properties
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Property Value Source(s)
CAS Number 90308-85-3 [1]
Molecular Formula CasH72018 [1]
Molecular Weight 901.04 g/mol [1]
Appearance White powder

Storage Conditions -20°C or 2-8°C

Solubility 10 mM in DMSO

Spectral Data

Detailed experimental spectral data for 17-Hydroxygracillin, including *H NMR, 3C NMR, IR,

UV-Vis, and Mass Spectrometry, are not extensively reported. Researchers should perform

these analyses on purified samples for complete structural elucidation and characterization.

General spectral features expected for a steroidal saponin are described below.

'H NMR: The proton NMR spectrum is expected to show complex signals corresponding to
the steroidal backbone and the sugar moieties. Key signals would include those for the
methyl protons of the steroid, anomeric protons of the sugar units, and protons attached to
hydroxylated carbons.[2][3][4][5]

13C NMR: The carbon NMR spectrum would provide detailed information on the carbon
skeleton. Characteristic signals would include those for the spiroketal carbons, olefinic
carbons in the steroid nucleus, and the various carbons of the sugar residues.[6][7][8][9][10]

Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit broad absorption bands
corresponding to hydroxyl (O-H) stretching, C-H stretching of alkyl groups, and C-O
stretching vibrations characteristic of the glycosidic linkages and the steroidal ether
functions.[11][12]

UV-Vis Spectroscopy: As steroidal saponins typically lack extensive chromophores, the UV-
Vis spectrum is not expected to show strong absorption in the 200-800 nm range, unless
specific unsaturated systems are present.[11]
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» Mass Spectrometry (MS): Mass spectral analysis would be crucial for confirming the
molecular weight. Fragmentation patterns could provide valuable information about the
structure of the aglycone and the sequence of the sugar units.[13][14][15][16][17]

Potential Biological Activities and Signaling
Pathways

Direct experimental evidence for the biological activities of 17-Hydroxygracillin is scarce.
However, based on the known pharmacology of other steroidal saponins isolated from plants of
the Paris genus, 17-Hydroxygracillin is anticipated to possess cytotoxic and anti-inflammatory
properties.

Cytotoxic Activity

Steroidal saponins from Paris polyphylla and related species have demonstrated significant
cytotoxic effects against various cancer cell lines.[18][19][20][21][22] The proposed
mechanisms often involve the induction of apoptosis and cell cycle arrest.

Potential Signaling Pathways Involved in Cytotoxicity:

It is plausible that 17-Hydroxygracillin could modulate key signaling pathways involved in
cancer cell proliferation and survival, such as:

o PI3K/Akt Pathway: Inhibition of this pathway can lead to decreased cell survival and
proliferation.

 MAPK Pathway: Modulation of the MAPK cascade (including ERK, JNK, and p38) can
influence cell growth, differentiation, and apoptosis.

o NF-kB Pathway: Inhibition of NF-kB, a key regulator of inflammation and cell survival, is a
common mechanism for the anti-cancer effects of natural products.
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Caption: Potential signaling pathways modulated by 17-Hydroxygracillin leading to cytotoxic
effects.

Anti-inflammatory Activity

Many steroidal saponins exhibit anti-inflammatory properties.[23][24][25][26][27] This activity is
often attributed to the inhibition of pro-inflammatory mediators and the modulation of
inflammatory signaling cascades.

Potential Signaling Pathways Involved in Anti-inflammatory Effects:

The anti-inflammatory effects of 17-Hydroxygracillin could be mediated through the inhibition
of pathways such as:

o NF-kB Pathway: As a central regulator of inflammation, its inhibition would lead to a
decrease in the production of pro-inflammatory cytokines and enzymes.

o MAPK Pathway: This pathway is also involved in the inflammatory response, and its
modulation can affect the production of inflammatory mediators.
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Extraction of dried rhizomes with 70% ethanol

'

Concentration of extract under reduced pressure

l

[ Suspension of residue in water]

[ Partition with n-butanol ]

[Concentration of n-butanol extract]

Silica gel column chromatography

'

Elution with a gradient of chloroform-methanol

'

Collection and analysis of fractions by TLC

'

Further purification by preparative HPLC

Isolated 17-Hydroxygracillin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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